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Compound of Interest

Compound Name: Chlorofluoromethane

Cat. No.: B1204246

An In-depth Technical Guide to Chlorofluoromethane: Safety Data and Handling Precautions
for Research Laboratories

Introduction

Chlorofluoromethane (CHzCIF), also known as Freon 31 or HCFC-31, is a colorless,
odorless, and flammable hydrochlorofluorocarbon gas.[1] Historically used as a refrigerant, its
production and import have been curtailed under the Montreal Protocol due to its classification
as a Class Il ozone-depleting substance.[1][2] In the research and drug development sectors, it
may be used as a chemical intermediate or reagent under controlled laboratory conditions.

This guide provides comprehensive safety data, handling protocols, and emergency
procedures for laboratory personnel. Adherence to these guidelines is critical to mitigate the
health, physical, and environmental hazards associated with this compound.

Hazard Identification and Classification

Chlorofluoromethane presents several key hazards that require stringent control measures in
a laboratory setting.

e GHS Hazard Statements:
o H280: Contains gas under pressure; may explode if heated.[3][4]

o H332: Harmful if inhaled.[3][4]
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o H315: Causes skin irritation.[4]

o H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]

o H380: May displace oxygen and cause rapid suffocation (Simple Asphyxiant).[4]

o H420: Harms public health and the environment by destroying ozone in the upper
atmosphere.[4]

e Primary Hazards:

[¢]

Asphyxiation: As a gas heavier than air, it can displace oxygen in poorly ventilated or low-
lying areas, leading to dizziness, unconsciousness, and death.[2][5]

o Inhalation Toxicity: Harmful if inhaled, high concentrations can cause central nervous
system depression with symptoms including drowsiness, dizziness, and weakness.[2] In
extreme cases, it can lead to irregular heartbeats and cardiac arrest.[2]

o Frostbite: Direct contact with the liquefied gas or rapidly expanding gas can cause severe
frostbite on the skin and eyes.[2][4][5]

o Pressurized Gas Hazard: Cylinders may rupture or explode when exposed to high heat or
fire.[5][6]

o Thermal Decomposition: When involved in a fire, it can decompose to produce highly toxic
and corrosive gases such as hydrogen fluoride, hydrogen chloride, and phosgene.[2][6]

Physical and Chemical Properties

The physical and chemical characteristics of chlorofluoromethane are essential for
understanding its behavior and potential risks in a laboratory environment.
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Property Value Source
Molecular Formula CH2CIF [L1031[7]
Molar Mass 68.48 g/mol (1103171
Appearance Colorless Gas [11[7]
Odor Odorless to slightly ethereal [1112]
Boiling Point -9.1 °C (15.6 °F) [1][8]
Melting Point -133.0 °C (-207.4 °F) [1]8]
Density (gas) 1.271 kg/m 3 (at 20 °C) [1107]
CAS Number 593-70-4 [11131[7]

Toxicological Data

Toxicological data provides insight into the potential health effects resulting from exposure.
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Parameter Value Species Source

Lethal Concentration

4,500 ppm / 4 hours Rat [3]
50 (LC50)

IARC Group 3: Not
, . classifiable as to its
Carcinogenicity ) o N/A [3]
carcinogenicity to

humans.

Central nervous
system, heart, kidney, ) ]

Target Organs ) Animal studies [2][3]
spleen, endocrine

system.

Causes somnolence,
convulsions, and liver
and kidney changes in
lethal-concentration ) )
Acute Effects ] ] Animal studies [9]
studies of mice.[3]
High concentrations
can lead to cardiac

sensitization.

Safe Handling and Storage

Proper handling and storage are paramount to preventing accidental exposure and ensuring a
safe laboratory environment.

Engineering Controls

e Ventilation: All work with chlorofluoromethane must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[5][10]

o Leak Detection: Oxygen detectors should be used in areas where asphyxiating gases may
be released.[4]

o Emergency Equipment: Emergency eyewash stations and safety showers must be readily
accessible in the immediate vicinity of potential exposure.[4]
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Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles or glasses are mandatory.[4][11] A face
shield should be worn when handling the liquefied gas or when there is a significant risk of
splash.[4]

o Skin Protection: A lab coat and appropriate protective clothing should be worn.[5] For direct
handling of liquefied gas, cold-insulating gloves are required to prevent frostbite.[4]

» Respiratory Protection: In case of inadequate ventilation or for emergency response, a self-
contained breathing apparatus (SCBA) operated in a positive-pressure mode is required.[6]
Standard chemical cartridge respirators are not effective and should not be used.[6]

Handling Procedures

e Cylinder Handling: Cylinders must be secured with a chain or strap in an upright position.[4]
Use a suitable hand truck for moving cylinders; do not drag, roll, or drop them.[12]

e System Integrity: Use only equipment, piping, and valves rated for cylinder pressure.[12]
Regularly check systems under pressure for leaks.[4] A backflow prevention device should
be used in the piping.[12]

e General Hygiene: Avoid contact with skin and eyes.[5] Do not eat, drink, or smoke in the
laboratory.[4] Wash hands thoroughly after handling.[13]

Storage Requirements

o Location: Store cylinders in a cool, dry, well-ventilated, fireproof area away from direct
sunlight and heat sources.[4][5]

o Temperature: Do not expose containers to temperatures exceeding 50 °C (122 °F).[4]

e Segregation: Store away from incompatible materials, particularly alkalis and alkaline earth
metals like powdered aluminum, sodium, or potassium.[5] Segregate full and empty
cylinders.[2]

Emergency Response Procedures
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A clear and practiced emergency plan is critical for responding to incidents involving
chlorofluoromethane.

Inhalation Exposure

» Immediately move the affected person to fresh air.[4][5]
e If breathing is difficult or has stopped, provide artificial respiration.[5]

o Seek immediate medical attention.[4][5]

Skin Contact (Frostbite)

o For frostbite from liquefied gas, immediately flush the affected area with lukewarm water.[4]
Do not use hot water.

e Do NOT remove clothing that is frozen to the skin.[5]
e Do not rub the affected area.[4]

o Seek immediate medical attention.[5]

Eye Contact

» Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[4][12]

* Remove contact lenses if it is safe to do so.[5]

o Seek immediate medical attention.[4][5]

Spills and Leaks

o Evacuate all non-essential personnel from the area.[6]
o Ensure adequate ventilation to disperse the gas.

« If the leak is from a cylinder and cannot be stopped, move the cylinder to a safe, open-air
location and allow it to empty.[6]
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o Do not re-enter the area until it has been tested and deemed safe.

Fire Response

e Chlorofluoromethane is not flammable, but containers may explode if heated.[6]
e If cylinders are exposed to fire, evacuate the area and fight the fire remotely.[4]
o Use a water spray to cool fire-exposed containers and reduce vapors.[6]

o Firefighters must wear SCBA and full protective gear due to the risk of toxic decomposition
products (phosgene, hydrogen fluoride).[6]

Waste Disposal

Disposal of chlorofluoromethane and related waste must be conducted in compliance with all
federal, state, and local regulations. Do not attempt to dispose of chemicals down the drain.[11]
Contact your institution's Environmental Health and Safety (EHS) office for specific disposal
procedures.

Experimental Protocol Considerations

The toxicological data presented in this guide, such as the LC50 value, is derived from
standardized animal studies. While the specific, detailed protocols for each historical study are
not readily available in safety summary documents, the methodologies are based on
established principles of toxicology testing.

For instance, an LC50 (Lethal Concentration 50%) determination for an inhaled substance
typically involves:

o Animal Model Selection: A specific species and strain of animal (e.g., Sprague-Dawley rats)
is chosen.

o Exposure Chambers: Animals are placed in sealed inhalation chambers.

o Concentration Groups: Multiple groups of animals are exposed to different, precisely
controlled concentrations of the test substance in the air for a fixed duration (e.g., 4 hours).

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1204246?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0386.pdf
https://synquestprodstorage.blob.core.windows.net/msds/1100/1100-7-01.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0386.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0386.pdf
https://www.benchchem.com/product/b1204246?utm_src=pdf-body
https://ehs.okstate.edu/laboratory-safety/lab_safety_rules.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Observation Period: Following exposure, the animals are observed for a set period (typically
14 days) for signs of toxicity and mortality.

 Statistical Analysis: The mortality data is analyzed statistically to calculate the concentration
that is lethal to 50% of the test population.

Researchers referencing this data should understand it as a critical indicator of acute inhalation
toxicity, guiding risk assessments and the implementation of appropriate safety controls.

Chlorofluoromethane Safety Workflow

The following diagram illustrates the logical workflow for handling chlorofluoromethane in a
research laboratory, from initial planning to emergency response.
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Caption: Logical workflow for laboratory handling of chlorofluoromethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Chlorofluoromethane - Wikipedia [en.wikipedia.org]

¢ 2. nmu-mi.safecollegessds.com [nmu-mi.safecollegessds.com]

e 3. Chlorofluoromethane | CH2CIF | CID 11643 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 4. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
¢ 5. echemi.com [echemi.com]

e 6. nj.gov [nj.gov]

¢ 7. Chlorofluoromethane [bionity.com]

¢ 8. CAS Common Chemistry [commonchemistry.cas.org]

e 9. ecetoc.org [ecetoc.org]

o 10. safety.duke.edu [safety.duke.edu]
e 11. ehs.okstate.edu [ehs.okstate.edu]
e 12. airgas.com [airgas.com]

e 13. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Chlorofluoromethane safety data and handling
precautions for research labs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204246#chlorofluoromethane-safety-data-and-
handling-precautions-for-research-labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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